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Compound of Interest

Compound Name: Diethyl phenylphosphonite

Cat. No.: B154481 Get Quote

An In-depth Technical Guide to Diethyl
Phenylphosphonite
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physical and chemical properties of

Diethyl phenylphosphonite (CAS No: 1638-86-4). It includes detailed experimental protocols

for its key reactions and summarizes its quantitative data in a structured format. This document

is intended to serve as a technical resource for professionals in research and development.

Compound Identification and Structure
Diethyl phenylphosphonite, with the IUPAC name diethoxy(phenyl)phosphane, is an

organophosphorus compound widely utilized in organic synthesis.[1][2]

Molecular Formula: C₁₀H₁₅O₂P[1]

Molecular Weight: 198.20 g/mol [1]

CAS Number: 1638-86-4[1]

Synonyms: Diethyl phenylphosphonite, Phosphonous acid, P-phenyl-, diethyl ester,

Diethoxyphenylphosphine, Diethyl benzenephosphonite[1][3][4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b154481?utm_src=pdf-interest
https://www.benchchem.com/product/b154481?utm_src=pdf-body
https://www.benchchem.com/product/b154481?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-phenylphosphonite
https://www.chemicalbook.com/synthesis/diethyl-phenylphosphonate.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-phenylphosphonite
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-phenylphosphonite
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-phenylphosphonite
https://www.benchchem.com/product/b154481?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-phenylphosphonite
https://www.echemi.com/produce/pr2303075937-diethyl-phenylphosphonite.html
https://www.nbinno.com/article/pharmaceutical-intermediates/understanding-market-diethyl-phenylphosphonite-guide-buyers-za
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154481?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Structure:

Caption: Chemical structure of Diethyl phenylphosphonite.

Physical Properties
Diethyl phenylphosphonite is a clear, colorless liquid under standard conditions.[1][5] Its key

physical properties are summarized in the table below.

Property Value Reference

Appearance Clear colorless liquid [1][5]

Boiling Point 110-111 °C at 10-13 Torr [3]

64°C at 0.7 mm Hg [5]

Density 1.032 g/mL at 25 °C [5]

1.0405 g/cm³ at 0 °C [3]

Refractive Index (n20/D) 1.51 [3][5]

Flash Point >230 °F (>110 °C) [3][5]

Vapor Pressure 47.5 Pa at 50 °C [5]

Solubility
Soluble in organic solvents like

ethanol, ethers, and alkanes.
[6]

Chemical Properties and Reactivity
Diethyl phenylphosphonite is a reactive organophosphorus compound that participates in

several important chemical transformations. It is sensitive to air and should be stored under an

inert atmosphere.[5]

Diethyl phenylphosphonite is readily oxidized to the corresponding phosphonate, Diethyl

phenylphosphonate. This is a common reaction for phosphites and phosphonites.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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